6-Chloro-5-methoxy-1H-indazole

• IUPAC Name: 6-chloro-5-methoxy-1H-indazole
• InChI: InChI=1S/C8H7ClN2O/c1-12-8-2-5-4-10-11-7(5)3-6(8)9/h2-4H,1H3,(H,10,11)
• InChI Key: CHLRRKUDPILWJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C=NN2)Cl
• Molecular Formula: C8H7ClN2O
• DSSTOX Substance ID: DTXSID501305292
• Molecular Weight: 182.61 g/mol
• CAS RN: 13096-98-5

Description

6-Chloro-5-methoxy-1H-indazole is a chemical compound with the molecular formula C8H7ClN2O. It is a solid at room temperature.

Synthesis Analysis

The synthesis of 1H-indazoles, including 6-Chloro-5-methoxy-1H-indazole, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 6-Chloro-5-methoxy-1H-indazole consists of a heterocyclic aromatic organic compound. The InChI code for this compound is 1S/C8H7ClN2O/c1-12-8-2-5-4-10-11-7(5)3-6(8)9/h2-4H,1H3,(H,10,11).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-indazoles have been studied. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds.

Physical And Chemical Properties Analysis

6-Chloro-5-methoxy-1H-indazole is a solid at room temperature. It has a molecular weight of 182.61.

Scientific Research Applications

Medicinal Chemistry

• Indazole is a very important scaffold in medicinal chemistry.
• It is commonly found in compounds with diverse biological activities, such as antimicrobial and anti-inflammatory agents.
• Infectious diseases are often associated with an inflammatory response, and indazole derivatives can be designed by hybridizing cyclic systems commonly found in antimicrobial and anti-inflammatory compounds.

Synthetic Chemistry

• The synthesis of 1H- and 2H-indazoles has been summarized in recent strategies.
• These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent.

Antihypertensive Agents

• Indazole-containing heterocyclic compounds have been used as antihypertensive agents.
• These compounds can help control high blood pressure, reducing the risk of heart disease and stroke.

Anticancer Agents

• Indazole derivatives have shown potential as anticancer agents.
• They can inhibit cell growth, making them effective against various types of cancer.

Antidepressant Agents

• Some indazole derivatives have been used as antidepressant agents.
• They can help regulate mood and alleviate symptoms of depression.

Anti-Inflammatory and Antibacterial Agents

• Indazole derivatives have been designed as antimicrobial and anti-inflammatory dual agents.
• These compounds can inhibit the growth of certain bacteria and reduce inflammation, making them useful in treating infectious diseases associated with an inflammatory response.

Respiratory Disease Treatment

• Indazoles can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases.

Antiprotozoal Agents

• Some indazole derivatives have shown potential as antiprotozoal agents.
• They have been found to be more potent than the reference drug metronidazole against certain protozoa.

Antimicrobial Agents

• Indazole derivatives have been designed as antimicrobial agents.
• They can inhibit the growth of certain bacteria, making them useful in treating infectious diseases.

Inhibitors of Cyclooxygenase-2 (COX-2)

• Certain indazole derivatives have been investigated for their effect on the production of catabolic or anti-inflammatory mediators in osteoarthritis (OA) cartilage.
• They have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner.

Serotonin Receptor Agonists

• Some indazole derivatives have been synthesized and evaluated for their suitability for consideration as 5-HT2 receptor agonists.
• These compounds can potentially be used in the treatment of various neurological and psychiatric disorders.

Safety And Hazards

The safety information for 6-Chloro-5-methoxy-1H-indazole includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P305, P338, P351. This indicates that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for the study of 6-Chloro-5-methoxy-1H-indazole and similar compounds involve further exploration of their medicinal properties for the treatment of various pathological conditions. The synthesis strategies for 1H- and 2H-indazoles published in the last five years also provide a roadmap for future research.